Cas no 926233-21-8 (4-amino-N-(butan-2-yl)-3-methylbenzamide)

• Product Name: 4-amino-N-(butan-2-yl)-3-methylbenzamide
• CAS No: 926233-21-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 4665500
• Update Time: 2025-06-12

4-amino-N-(butan-2-yl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(butan-2-yl)-3-methylbenzamide
• Benzamide, 4-amino-3-methyl-N-(1-methylpropyl)-

• Inchi： 1S/C12H18N2O/c1-4-9(3)14-12(15)10-5-6-11(13)8(2)7-10/h5-7,9H,4,13H2,1-3H3,(H,14,15)
• InChI Key： UZIZWARRXCEWFQ-UHFFFAOYSA-N
• SMILES： C(NC(C)CC)(=O)C1=CC=C(N)C(C)=C1

Additional information on 4-amino-N-(butan-2-yl)-3-methylbenzamide

Introduction to 4-amino-N-(butan-2-yl)-3-methylbenzamide (CAS No. 926233-21-8)

4-amino-N-(butan-2-yl)-3-methylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 926233-21-8, this molecule represents a fascinating blend of structural complexity and potential biological activity. The compound features a benzamide core, which is a well-known pharmacophore in drug discovery, modified with an amino group at the para position and a butyl chain at the amide nitrogen. Such structural motifs are often explored for their interactions with biological targets, particularly enzymes and receptors.

The benzamide moiety is particularly interesting due to its prevalence in medicinal chemistry. It serves as a key structural element in numerous approved drugs, contributing to their binding affinity and specificity. The presence of the amino group at the para position of the benzene ring in 4-amino-N-(butan-2-yl)-3-methylbenzamide introduces additional possibilities for hydrogen bonding interactions, which can be crucial for stabilizing protein-ligand complexes. Furthermore, the butyl chain at the amide nitrogen adds hydrophobicity to the molecule, influencing its solubility and membrane permeability—factors that are critical for drug bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 4-amino-N-(butan-2-yl)-3-methylbenzamide may interact with various biological targets, including enzymes involved in metabolic pathways and transcription factors regulating gene expression. The butyl substituent, in particular, has been shown to modulate binding interactions by altering the electronic distribution around the benzamide core.

In the realm of drug discovery, the synthesis of analogs like 4-amino-N-(butan-2-yl)-3-methylbenzamide is often driven by the desire to optimize pharmacokinetic properties while maintaining or enhancing biological activity. The butan-2-yl group provides a flexible alkyl chain that can be further modified to fine-tune physicochemical properties such as lipophilicity and metabolic stability. This flexibility makes it an attractive scaffold for designing molecules with improved pharmacological profiles.

Recent research has highlighted the potential of benzamide derivatives as inhibitors of proteases and kinases, which are key targets in oncology and inflammatory diseases. The structural features of 4-amino-N-(butan-2-yl)-3-methylbenzamide, including its amino group and butyl chain, align well with these therapeutic areas. For instance, modifications to the benzamide core have been shown to enhance binding affinity to serine proteases, which are implicated in various pathological processes. The butyl substituent may also contribute to selective inhibition by influencing orientation within the active site.

The synthesis of 4-amino-N-(butan-2-yl)-3-methylbenzamide (CAS No. 926233-21-8) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by amidation steps. Advances in catalytic methods have made it possible to achieve these transformations under milder conditions, reducing waste generation and improving sustainability—a growing concern in pharmaceutical manufacturing.

One notable aspect of working with this compound is its potential role as a building block for more complex molecules. In medicinal chemistry libraries, such intermediates are often used to generate diverse scaffolds through further functionalization. The presence of both an amino group and an amide bond provides multiple sites for chemical modification, allowing researchers to explore a wide range of structural variations.

The pharmacological evaluation of 4-amino-N-(butan-2-yl)-3-methylbenzamide has revealed intriguing biological activities that warrant further investigation. Preclinical studies suggest that it may exhibit inhibitory effects on certain enzymes relevant to neurological disorders. The combination of its structural features—amino group, butyl chain, and methyl substituent—makes it a promising candidate for exploring new therapeutic avenues.

As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify novel drug candidates like 4-amino-N-(butan-2-yl)-3-methylbenzamide. These approaches leverage large databases of chemical structures and biological targets to predict potential interactions before experimental validation is undertaken. This synergy between computational biology and synthetic chemistry accelerates the drug discovery process significantly.

The development of new synthetic methodologies remains a cornerstone of modern pharmaceutical research. Techniques such as flow chemistry have enabled rapid parallel synthesis of analogs like 4-amino-N-(butan-2-yl)-3-methylbenzamide, allowing for high-throughput screening programs. Such innovations not only improve efficiency but also open doors for exploring complex molecular architectures that were previously inaccessible.

In conclusion,4-amino-N-(butan-2-yl)-3-methylbenzamide (CAS No. 926233-21-8) represents a compelling example of how structural complexity can translate into biological function. Its unique combination of pharmacophoric elements makes it a valuable asset in medicinal chemistry research programs aimed at developing novel therapeutics for challenging diseases.